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Compound of Interest

Compound Name: GSK356278

Cat. No.: B1672383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK356278 is a potent and selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme

responsible for the degradation of cyclic adenosine monophosphate (cAMP).[1] By inhibiting

PDE4, GSK356278 leads to an increase in intracellular cAMP levels, which in turn modulates

various cellular processes, including inflammation and neuronal function.[2][3] These

application notes provide detailed protocols for two key cell-based assays to characterize the

activity of GSK356278: an anti-inflammatory assay measuring the inhibition of TNF-α release

and a target engagement assay quantifying cAMP accumulation.

Data Presentation
The following table summarizes the quantitative data for GSK356278 in relevant cell-based

assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672383?utm_src=pdf-interest
https://www.benchchem.com/product/b1672383?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24784567/
https://www.benchchem.com/product/b1672383?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7327948/
https://www.mdpi.com/2073-4409/14/2/86
https://www.benchchem.com/product/b1672383?utm_src=pdf-body
https://www.benchchem.com/product/b1672383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Type
Cell
Type/System

Parameter Value Reference

PDE4B Enzyme

Inhibition

Recombinant

Human PDE4B
pIC50 8.8 [1]

TNF-α Release

Inhibition

Human Whole

Blood (LPS-

stimulated)

pIC50 7.6 [4]

PDE4 Target

Occupancy (in

vivo)

Human Brain EC50 46 ± 3.6 ng/mL [5]

Signaling Pathway
The primary mechanism of action for GSK356278 is the inhibition of PDE4, which prevents the

hydrolysis of cAMP to AMP. The resulting increase in intracellular cAMP activates Protein

Kinase A (PKA). Activated PKA can then phosphorylate various downstream targets, including

the transcription factor cAMP response element-binding protein (CREB).[2][4][6]

Phosphorylated CREB (pCREB) translocates to the nucleus and promotes the transcription of

genes involved in anti-inflammatory responses and neuronal plasticity.[2][7]
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GSK356278 Signaling Pathway

Cell Membrane

Cytoplasm

Nucleus

GPCR

Adenylyl
Cyclase

Activates

cAMP

Converts

ATP

PDE4Inactive PKA

Binds to

AMP

Hydrolyzes

GSK356278

Inhibits

Active PKA

Activates

CREB

Phosphorylates

pCREB

Gene Transcription
(Anti-inflammatory,

Neuroplasticity)

Promotes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for TNF-α Release Assay
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Workflow for cAMP Accumulation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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